(Z)-4-((2-isonicotinoylhydrazono)methyl)-2-methoxyphenyl 2-(allylthio)acetate
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Description
(Z)-4-((2-isonicotinoylhydrazono)methyl)-2-methoxyphenyl 2-(allylthio)acetate is a chemical compound that has been widely studied for its potential applications in scientific research. This compound has been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for further investigation. In
Scientific Research Applications
Chemical Synthesis and Modifications
One of the related compounds, a Z-isomer of 2-(5-amino-1,2,4-thiadiazol-3-yl)-2-(methoxyimino)acetic acid, has been synthesized through skeletal rearrangement routes and is a common acyl moiety in clinically useful cephem antibiotics (Tatsuta et al., 1994).
Research has been conducted on the synthesis and herbicidal activity of geometrical isomers of a related compound, methyl [[[1-[5-[2-chloro-4-(trifluoromethyl)phenoxy]-2-nitrophenyl]-2-methoxyethylidene]amino]oxy]acetate, demonstrating its potential in agricultural applications (Hayashi & Kouji, 1990).
The compound (Z)-2-acetoxy-3,3',4'-trimethoxystilbene, which shares structural similarities, has been synthesized and analyzed for its crystal structure, contributing to the understanding of molecular configurations in chemical compounds (Li, Lundquist & Stomberg, 1996).
Biological and Pharmaceutical Applications
Methyl(Z)-2-(4-{[(1-aryl-1H-pyrazol-3-yl)oxy]methyl}phenyl) 2-(methoxyimino)acetate, a compound with structural similarities, has been synthesized and shown to possess moderate fungicidal activity against Rhizoctonia solani, highlighting its potential in controlling plant diseases (Liu et al., 2014).
Novel 1-Aryl-3-Oxypyrazoles containing a similar Z-configuration methyl 2-(methoxyimino) acetate moiety have been synthesized and found to exhibit antibacterial activities, suggesting their use in developing new antibacterial agents (Ma Xi-han, 2011).
Agricultural and Horticultural Applications
- A related compound, methyl [[[1-[5-[2-chloro-4-(trifluoromethyl)phenoxy]-2-nitrophenyl]-2-methoxyethylidene]amino]oxy]acetate, has been found to be effective as a herbicide in agricultural settings, specifically in controlling broadleaf weeds in soybeans (Hayashi & Kouji, 1990).
Material Science and Chemistry
- The reaction of adamantan-2-amine with a structurally related compound, methyl 2-(4-allyl-2-methoxyphenoxy)acetate, was studied to understand the formation of butyl esters resistant to aminolysis, contributing to organic chemistry and material science (Novakov et al., 2017).
properties
IUPAC Name |
[2-methoxy-4-[(Z)-(pyridine-4-carbonylhydrazinylidene)methyl]phenyl] 2-prop-2-enylsulfanylacetate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19N3O4S/c1-3-10-27-13-18(23)26-16-5-4-14(11-17(16)25-2)12-21-22-19(24)15-6-8-20-9-7-15/h3-9,11-12H,1,10,13H2,2H3,(H,22,24)/b21-12- |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FTANUDRWAOHIHO-MTJSOVHGSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1)C=NNC(=O)C2=CC=NC=C2)OC(=O)CSCC=C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=C(C=CC(=C1)/C=N\NC(=O)C2=CC=NC=C2)OC(=O)CSCC=C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19N3O4S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
385.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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